Cas no 1804002-01-4 (Methyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1804002-01-4
• MF: C₁₁H₁₂F₃NO₄
• MW: 279.212493896484
• CID: 4840025
• Update Time: 2025-06-08

Methyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C11H12F3NO4/c1-6-5-15-10(18-3)7(4-8(16)17-2)9(6)19-11(12,13)14/h5H,4H2,1-3H3
• InChI Key： FVLBNGZLZPRQQR-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=CN=C(C=1CC(=O)OC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 311
• XLogP3: 2.5
• Topological Polar Surface Area: 57.6

Additional information on Methyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate

Comprehensive Overview of Methyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804002-01-4)

The compound Methyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804002-01-4) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethoxy group and a methoxy substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential in developing novel drug candidates and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. Methyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate stands out due to its electron-withdrawing properties, which are critical in modulating the reactivity of adjacent functional groups. This characteristic is particularly relevant in the design of kinase inhibitors and herbicides, where precise control over molecular interactions is essential.

The synthesis of Methyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate involves multi-step organic reactions, including esterification and nucleophilic substitution. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure high purity and accurate characterization. These methods align with the growing emphasis on green chemistry and sustainable synthesis, addressing concerns about environmental impact and resource efficiency.

From a commercial perspective, CAS No. 1804002-01-4 is gaining traction in the fine chemicals market. Its applications extend to material science, where it serves as a building block for functional polymers and liquid crystals. The compound's versatility is further highlighted by its role in catalysis and ligand design, making it a subject of interest in academic and industrial laboratories worldwide.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of Methyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate in complex systems. Tools like molecular docking and QSAR modeling provide insights into its interactions with biological targets, accelerating the discovery of new applications. This aligns with the broader trend of integrating AI-driven drug discovery and high-throughput screening into research workflows.

Safety and regulatory compliance are paramount when handling Methyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate. While it is not classified as hazardous, proper laboratory practices and personal protective equipment (PPE) are recommended to minimize risks. The compound's stability under standard conditions makes it suitable for long-term storage, provided it is kept in a dry, cool environment away from incompatible materials.

In conclusion, Methyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804002-01-4) represents a promising avenue for innovation in multiple scientific disciplines. Its combination of structural uniqueness and functional adaptability positions it as a key player in the future of specialty chemicals and life sciences. As research continues to uncover its full potential, this compound is poised to make significant contributions to technology and human health.